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CAS No.: 64095-07-4

Cat. No.: B1499346
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Introduction & Significance
Ethyl 4-hydroxy-3-methoxy-5-nitrobenzoate (also known as Ethyl 5-nitrovanillate) is a critical

synthetic intermediate in the development of catechol-O-methyltransferase (COMT) inhibitors.

[1] Its accurate characterization is essential for validating the nitration of ethyl vanillate, a

common step in the synthesis of drugs for Parkinson's disease.

This guide provides a definitive protocol for the assignment of

H NMR chemical shifts, focusing on the diagnostic signals arising from the nitro-substituted
aromatic ring and the intramolecular hydrogen bonding characteristic of this scaffold.

Structural Analysis & Proton Environments
The introduction of a nitro group (

) at position 5 of the vanillate scaffold drastically alters the magnetic environment of the
aromatic protons compared to the starting material (ethyl vanillate).
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H-6 (Ortho to

): Highly deshielded due to the strong electron-withdrawing inductive (-I) and mesomeric (-M)
effects of the nitro group.

H-2 (Para to

): Moderately deshielded.

OH (Phenolic): The hydroxyl proton typically forms a strong intramolecular hydrogen bond

with the adjacent nitro oxygen, shifting its resonance significantly downfield (often >10 ppm).
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Figure 1: Proton environments and key intramolecular interactions in Ethyl 5-nitrovanillate.

Experimental Protocol
3.1 Sample Preparation

Mass: Weigh 10–15 mg of the dried sample.

Solvent: Dissolve in 0.6 mL of Chloroform-d (

, 99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

Tube: Transfer to a clean, dry 5 mm NMR tube.

Note: Ensure the sample is free of residual paramagnetic impurities (e.g., from nitration

catalysts) by filtering through a small plug of silica or cotton if necessary.

3.2 Acquisition Parameters (Standard 400 MHz)
Pulse Sequence: Standard 1D proton (e.g., zg30 on Bruker).

Temperature: 298 K (25°C).

Spectral Width: 14 ppm (to capture the downfield OH signal).

Number of Scans (NS): 16 or 32.

Relaxation Delay (D1): 1.0 s (Sufficient for qualitative assignment; increase to 5.0 s for

accurate qNMR integration).

Results: Chemical Shift Assignments
The following data represents the consensus chemical shifts in

.
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Notes

4-OH 11.14 Singlet (br) 1H -

Diagnostic;
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5-

.

H-6 8.04 Doublet 1H

Ortho to

; Most

deshielded

aromatic H.

H-2 7.90 Doublet 1H

Ortho to

; Meta

coupling to H-

6.

-OCH

- (Ethyl)
4.40 Quartet 2H
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ester

methylene.

3-OCH 3.97 - 4.04 Singlet 3H -

Aromatic

methoxy

group.

-CH

(Ethyl)
1.42 Triplet 3H

Characteristic

ester methyl.

4.1 Detailed Analysis
Aromatic Region (7.5 - 8.5 ppm):

Unlike the starting material (ethyl vanillate) which shows an ABX system (d, dd, d), the

nitrated product shows only two distinct doublets.
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The disappearance of the doublet at ~6.94 ppm (H-5 in ethyl vanillate) confirms successful

nitration at the C-5 position.

The H-6 proton shifts downfield significantly (

ppm vs. precursor) due to the proximity of the nitro group.

Hydroxyl Signal (11.14 ppm):

In non-polar solvents like

, the phenolic proton is locked in a planar 6-membered ring hydrogen bond with the nitro
group oxygen. This prevents rapid exchange and results in a sharp, highly deshielded
singlet.

Troubleshooting: If this peak is broad or missing, the sample may contain water or trace

acid/base, or the solvent may be wet (promoting exchange).

Ethyl Ester vs. Methoxy:

The methoxy singlet (~4.00 ppm) and the ethyl quartet (~4.40 ppm) are distinct. Do not

confuse the aromatic methoxy with the ester methyl (which is a triplet at 1.42 ppm).

Workflow: Assignment Logic
The following decision tree illustrates the logic used to validate the structure based on the NMR

data.
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Figure 2: Step-by-step logic for structural validation using 1H NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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